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Compound of Interest

Compound Name: Tris(tridecyl)amine

Cat. No.: B13764265 Get Quote

An In-depth Technical Guide to
Tris(tridecyl)amine
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(tridecyl)amine is a tertiary amine with the chemical formula C₃₉H₈₁N. It is characterized

by a central nitrogen atom bonded to three tridecyl (C₁₃H₂₇) chains. This structure imparts a

high molecular weight and significant lipophilicity to the molecule, making it a versatile

compound in various industrial and research applications. Its properties are of particular

interest in fields requiring surfactants, corrosion inhibitors, catalysts, and intermediates in

organic synthesis. This guide provides a comprehensive overview of Tris(tridecyl)amine,

including its nomenclature, physicochemical properties, synthesis, applications, and relevant

experimental considerations.

Nomenclature and Synonyms
Tris(tridecyl)amine is known by several alternative names and identifiers, which are crucial for

literature and database searches.
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Identifier Type Value Citation

IUPAC Name
N,N-di(tridecyl)tridecan-1-

amine

CAS Number 5910-77-0

Molecular Formula C₃₉H₈₁N

Molecular Weight 564.1 g/mol

Synonyms

Tri-n-tridecylamine, Tritridecyl

amine, N,N-Ditridecyltridecan-

1-amine

EC Number 227-625-3

Physicochemical Properties
The physical and chemical properties of Tris(tridecyl)amine are summarized in the table

below. These properties are essential for its handling, formulation, and application.

Property Value Citation

Density 0.83 g/cm³

Boiling Point 608.4 °C at 760 mmHg

Flash Point 271.1 °C

Refractive Index 1.46

LogP (Octanol-Water Partition

Coefficient)
14.22

Topological Polar Surface Area 3.24 Å²

Synthesis of Tris(tridecyl)amine
The industrial synthesis of long-chain tertiary amines like Tris(tridecyl)amine typically involves

the reaction of a long-chain alcohol with ammonia in the presence of a catalyst at high
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temperature and pressure. While a specific protocol for Tris(tridecyl)amine is not readily

available in public literature, a general synthetic methodology can be described based on the

synthesis of similar tertiary amines.

Experimental Protocol: General Synthesis of Tertiary
Amines from Alcohols and Ammonia
This protocol describes a generalized process for the synthesis of tertiary amines from the

corresponding long-chain alcohols and ammonia.

Materials:

Tridecanol

Ammonia (liquefied)

Hydrogen

Copper-Nickel (Cu-Ni) type catalyst

Nitrogen (for inerting)

High-pressure autoclave reactor

Procedure:

Reactor Preparation: The autoclave is charged with tridecanol and the Cu-Ni catalyst. The

amount of catalyst typically ranges from 5-20% of the weight of the alcohol.

Inerting: The reactor is sealed and purged with nitrogen to remove any residual air and

moisture.

Reactant Charging: Liquefied ammonia and hydrogen are introduced into the reactor. The

molar ratio of alcohol to ammonia is a critical parameter and can range from 1:1 to 1:10.

Hydrogen is added to create an initial pressure of 0.1-1 MPa.

Reaction: The reactor is heated to a temperature between 120-250 °C. The reaction is

carried out under a total pressure of 3-10 MPa for a period of 5-15 hours with continuous
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stirring.

Cooling and Depressurization: After the reaction is complete, the reactor is cooled to room

temperature, and the pressure is carefully released.

Product Isolation: The crude product is discharged from the reactor and filtered to remove

the catalyst.

Purification: The filtrate is subjected to distillation to separate the desired tertiary amine from

unreacted starting materials and by-products (primary and secondary amines).

Logical Relationship of Synthesis Steps

Charge Reactor with
Tridecanol and Catalyst Inert with Nitrogen Add Ammonia

and Hydrogen
Heat and Pressurize

(120-250 °C, 3-10 MPa)
Reaction with Stirring

(5-15 hours) Cool and Depressurize Filter to Remove Catalyst Distill to Purify
Tris(tridecyl)amine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Tris(tridecyl)amine.

Applications in Research and Development
Tris(tridecyl)amine's unique properties make it a valuable compound in several areas of

research and development, particularly for professionals in drug development and materials

science.

Surfactant and Emulsifying Agent
With its long, nonpolar alkyl chains and a polar amine head group, Tris(tridecyl)amine exhibits

surfactant properties. It can be used to stabilize emulsions and dispersions, which is

particularly relevant in the formulation of poorly soluble drugs.

Nanoparticle Synthesis
In the field of nanotechnology, tertiary amines are often used as capping agents or stabilizers in

the synthesis of nanoparticles. They adsorb to the surface of the growing nanoparticles,

preventing aggregation and controlling their size and shape.
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Experimental Protocol: Generalized Synthesis of Metal Nanoparticles using a Tertiary Amine

This protocol outlines a general procedure for the synthesis of metal nanoparticles where a

long-chain tertiary amine like Tris(tridecyl)amine can be used as a capping agent.

Materials:

Metal precursor (e.g., a metal salt)

Solvent (e.g., a high-boiling point organic solvent)

Reducing agent

Tris(tridecyl)amine (capping agent)

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Reaction Setup: A reaction flask is charged with the solvent and Tris(tridecyl)amine. The

mixture is heated under an inert atmosphere.

Precursor Injection: The metal precursor, dissolved in a suitable solvent, is injected into the

hot reaction mixture.

Reduction: The reducing agent is added to the mixture to initiate the formation of metal

nanoparticles.

Growth and Capping: The reaction is maintained at a specific temperature to allow for the

growth of the nanoparticles. The Tris(tridecyl)amine molecules cap the nanoparticles as

they form.

Isolation and Purification: After the reaction, the mixture is cooled, and the nanoparticles are

precipitated by adding a non-solvent. The nanoparticles are then collected by centrifugation

and washed several times to remove excess reactants.

Workflow for Nanoparticle Synthesis
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Caption: General workflow for the synthesis of nanoparticles using Tris(tridecyl)amine as a

capping agent.

Corrosion Inhibitor
The long alkyl chains of Tris(tridecyl)amine can form a protective, hydrophobic layer on metal

surfaces, thereby inhibiting corrosion. This is particularly useful in formulations that come into
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contact with metallic components. The lone pair of electrons on the nitrogen atom can also

coordinate with metal ions on the surface, further enhancing the protective effect.

Intermediate in Organic Synthesis
Tris(tridecyl)amine can serve as a starting material or a reagent in various organic reactions.

Its basic nature makes it a suitable non-nucleophilic base in certain transformations.

Spectroscopic and Analytical Data
While specific, high-resolution spectra for Tris(tridecyl)amine are not widely published, its

spectroscopic characteristics can be inferred from the general properties of long-chain tertiary

amines.

Analytical Technique Expected Observations

¹H NMR

Multiple overlapping signals in the aliphatic

region (approx. 0.8-3.0 ppm). A triplet around

0.8-0.9 ppm corresponding to the terminal

methyl groups. Broad multiplets for the

methylene groups along the alkyl chains.

¹³C NMR

Multiple signals in the aliphatic region (approx.

14-60 ppm). A signal around 14 ppm for the

terminal methyl carbons. Several signals for the

different methylene carbons in the tridecyl

chains.

FTIR

Absence of N-H stretching bands (3300-3500

cm⁻¹), confirming its tertiary amine nature. C-H

stretching vibrations around 2850-2960 cm⁻¹. C-

N stretching vibrations in the 1000-1250 cm⁻¹

region.

Mass Spectrometry (Predicted)
Predicted [M+H]⁺ ion at m/z 564.64418.

Predicted [M+Na]⁺ ion at m/z 586.62612.

Safety and Handling
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Tris(tridecyl)amine is classified as a corrosive substance. It can cause severe skin burns and

eye damage. It is also considered harmful to aquatic life with long-lasting effects.

Recommended Handling Precautions:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Work in a well-ventilated area or under a chemical fume hood.

Avoid inhalation of vapors or mists.

Prevent contact with skin and eyes.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

In case of exposure, immediate medical attention is required. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Tris(tridecyl)amine is a valuable chemical compound with a range of applications stemming

from its unique molecular structure. Its utility as a surfactant, nanoparticle stabilizer, corrosion

inhibitor, and synthetic intermediate makes it a subject of interest for researchers in various

scientific disciplines, including drug development and materials science. A thorough

understanding of its properties, synthesis, and safe handling is crucial for its effective and

responsible use in research and industrial settings.

To cite this document: BenchChem. [Synonyms and alternative names for
Tris(tridecyl)amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-
tridecyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13764265?utm_src=pdf-body
https://www.benchchem.com/product/b13764265?utm_src=pdf-body
https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-tridecyl-amine
https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-tridecyl-amine
https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-tridecyl-amine
https://www.benchchem.com/product/b13764265#synonyms-and-alternative-names-for-tris-tridecyl-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13764265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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